Cas no 874584-13-1 (1,4-Anthracenedione, 5,6,7,8-tetrahydro-5,5-dimethyl-)

• Product Name: 1,4-Anthracenedione, 5,6,7,8-tetrahydro-5,5-dimethyl-
• CAS No: 874584-13-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 656157
• PubChem ID: 11514239
• Update Time: 2025-04-19

1,4-Anthracenedione, 5,6,7,8-tetrahydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedione, 5,6,7,8-tetrahydro-5,5-dimethyl-
• 8,8-dimethyl-6,7-dihydro-5H-anthracene-1,4-dione
• DTXSID10467867
• CHEMBL2419173
• 874584-13-1

• Inchi： 1S/C16H16O2/c1-16(2)7-3-4-10-8-11-12(9-13(10)16)15(18)6-5-14(11)17/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： OQFGLBQQDUDRLO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C1=CC1=C(C=2)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones